Cas no 136834-20-3 (Bz-2'-F-dA)

Bz-2'-F-dA is a modified nucleoside analog featuring a benzoyl (Bz) protecting group and a fluorine substitution at the 2' position of the deoxyadenosine (dA) sugar moiety. This modification enhances the stability of the nucleoside against enzymatic degradation, making it particularly useful in oligonucleotide synthesis and therapeutic applications. The 2'-fluorine substitution improves binding affinity and nuclease resistance, while the benzoyl group facilitates selective deprotection during solid-phase synthesis. Bz-2'-F-dA is commonly employed in the development of antisense oligonucleotides, siRNA, and other nucleic acid-based therapeutics, where precise control over hybridization and metabolic stability is critical. Its high purity and reliable performance make it a valuable reagent in research and pharmaceutical settings.
Bz-2'-F-dA structure
Bz-2'-F-dA structure
Product Name:Bz-2'-F-dA
CAS No:136834-20-3
MF:C17H16FN5O4
MW:373.338446617126
MDL:MFCD22373350
CID:1240982
PubChem ID:11760510
Update Time:2025-05-28

Bz-2'-F-dA Chemical and Physical Properties

Names and Identifiers

    • N6-Benzoyl-2'-Fluoro-2'-deoxyadenosine
    • Adenosine, N-benzoyl-2'-deoxy-2'-fluoro-
    • Bz-2'-F-dA
    • N6-benzoyl-2 deoxy-2 -fluoroadenosine
    • AK163042
    • Bz-2-F-dA
    • N6-Bz-2'-F-dA
    • HG1040
    • N-(9-((2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-9H-purin-6-yl)benzamide
    • n6-benzoyl-2'-deoxy-2'-fluoroadenosine
    • N-{9-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-9H-purin-6-yl}benzamide
    • DS-7998
    • J-700227
    • N6-Benzoyl-2/'-Fluoro-2/'-deoxyadenosine
    • C17H16FN5O4
    • A855620
    • SCHEMBL314051
    • AC-32179
    • CS-0132079
    • MFCD22373350
    • AKOS024462560
    • N-[9-[(2R,3R,4R,5R)-3-fluoro-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]purin-6-yl]benzamide
    • N-{9-[(2R,3R,4R,5R)-3-FLUORO-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]PURIN-6-YL}BENZAMIDE
    • 136834-20-3
    • N-Benzoyl-2'-deoxy-2'-fluoroadenosine;N6-BENZOYL-2'-FLUORO-2'-DEOXYADENOSINE
    • MDL: MFCD22373350
    • Inchi: 1S/C17H16FN5O4/c18-11-13(25)10(6-24)27-17(11)23-8-21-12-14(19-7-20-15(12)23)22-16(26)9-4-2-1-3-5-9/h1-5,7-8,10-11,13,17,24-25H,6H2,(H,19,20,22,26)/t10-,11-,13-,17-/m1/s1
    • InChI Key: HLJZTLWDAQVZBU-YAMOITTJSA-N
    • SMILES: F[C@@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=NC2C(NC(C3C=CC=CC=3)=O)=NC=NC1=2)O

Computed Properties

  • Exact Mass: 373.11878
  • Monoisotopic Mass: 373.11863217g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 122

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (8.6E-3 g/L) (25 ºC),
  • PSA: 122.39

Bz-2'-F-dA Security Information

Bz-2'-F-dA Pricemore >>

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Bz-2'-F-dA Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:136834-20-3)N6-Benzoyl-2'-Fluoro-2'-deoxyadenosine
Order Number:sfd2838
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:136834-20-3)N6-Benzoyl-2'-Fluoro-2'-deoxyadenosine
sfd2838
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email